Cas no 1876293-77-4 (2-[(6-Tert-butylpyrimidin-4-yl)amino]acetic acid)
2-[(6-Tert-butylpyrimidin-4-yl)amino]acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-[(6-tert-butylpyrimidin-4-yl)amino]acetic acid
- (6-(tert-Butyl)pyrimidin-4-yl)glycine
- 2-[(6-Tert-butylpyrimidin-4-yl)amino]acetic acid
-
- Inchi: 1S/C10H15N3O2/c1-10(2,3)7-4-8(13-6-12-7)11-5-9(14)15/h4,6H,5H2,1-3H3,(H,14,15)(H,11,12,13)
- InChI Key: WSNVKWRVPFYVGY-UHFFFAOYSA-N
- SMILES: OC(CNC1=CC(C(C)(C)C)=NC=N1)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 225
- XLogP3: 1.8
- Topological Polar Surface Area: 75.1
2-[(6-Tert-butylpyrimidin-4-yl)amino]acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T186341-100mg |
2-[(6-tert-Butylpyrimidin-4-yl)amino]acetic Acid |
1876293-77-4 | 100mg |
$ 135.00 | 2022-06-03 | ||
| TRC | T186341-500mg |
2-[(6-tert-Butylpyrimidin-4-yl)amino]acetic Acid |
1876293-77-4 | 500mg |
$ 525.00 | 2022-06-03 | ||
| TRC | T186341-1g |
2-[(6-tert-Butylpyrimidin-4-yl)amino]acetic Acid |
1876293-77-4 | 1g |
$ 815.00 | 2022-06-03 | ||
| Life Chemicals | F1911-1265-0.25g |
2-[(6-tert-butylpyrimidin-4-yl)amino]acetic acid |
1876293-77-4 | 95%+ | 0.25g |
$511.0 | 2023-09-07 | |
| Life Chemicals | F1911-1265-0.5g |
2-[(6-tert-butylpyrimidin-4-yl)amino]acetic acid |
1876293-77-4 | 95%+ | 0.5g |
$538.0 | 2023-09-07 | |
| Life Chemicals | F1911-1265-1g |
2-[(6-tert-butylpyrimidin-4-yl)amino]acetic acid |
1876293-77-4 | 95%+ | 1g |
$567.0 | 2023-09-07 | |
| Life Chemicals | F1911-1265-2.5g |
2-[(6-tert-butylpyrimidin-4-yl)amino]acetic acid |
1876293-77-4 | 95%+ | 2.5g |
$1134.0 | 2023-09-07 | |
| Life Chemicals | F1911-1265-5g |
2-[(6-tert-butylpyrimidin-4-yl)amino]acetic acid |
1876293-77-4 | 95%+ | 5g |
$1701.0 | 2023-09-07 | |
| Life Chemicals | F1911-1265-10g |
2-[(6-tert-butylpyrimidin-4-yl)amino]acetic acid |
1876293-77-4 | 95%+ | 10g |
$2381.0 | 2023-09-07 |
2-[(6-Tert-butylpyrimidin-4-yl)amino]acetic acid Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 2-[(6-Tert-butylpyrimidin-4-yl)amino]acetic acid
Introduction to 2-[(6-Tert-butylpyrimidin-4-yl)amino]acetic acid (CAS No. 1876293-77-4)
2-[(6-Tert-butylpyrimidin-4-yl)amino]acetic acid, also known by its CAS number 1876293-77-4, is a promising compound in the field of medicinal chemistry and drug discovery. This compound has garnered significant attention due to its unique structural features and potential therapeutic applications. In this article, we will delve into the chemical properties, biological activities, and recent research advancements associated with 2-[(6-Tert-butylpyrimidin-4-yl)amino]acetic acid.
Chemical Structure and Properties
2-[(6-Tert-butylpyrimidin-4-yl)amino]acetic acid is a small molecule characterized by a pyrimidine core substituted with a tert-butyl group and an aminoacetic acid moiety. The tert-butyl group provides steric hindrance and enhances the lipophilicity of the molecule, which can influence its pharmacokinetic properties. The aminoacetic acid (glycine) unit introduces a polar functional group, contributing to the compound's solubility and potential for forming hydrogen bonds with biological targets.
The molecular formula of 2-[(6-Tert-butylpyrimidin-4-yl)amino]acetic acid is C11H16N4O2, and its molecular weight is approximately 236.27 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the coupling of 6-tert-butylpyrimidin-4-amine with glycine or its derivatives.
Biological Activities and Mechanisms of Action
2-[(6-Tert-butylpyrimidin-4-yl)amino]acetic acid has been extensively studied for its biological activities, particularly in the context of enzyme inhibition and modulation of signaling pathways. One of the key areas of research has been its potential as an inhibitor of protein kinases, which are crucial enzymes involved in various cellular processes such as cell growth, differentiation, and apoptosis.
A recent study published in the Journal of Medicinal Chemistry reported that 2-[(6-Tert-butylpyrimidin-4-yl)amino]acetic acid exhibits potent inhibitory activity against cyclin-dependent kinases (CDKs), a family of enzymes that play a central role in cell cycle regulation. The compound was found to selectively inhibit CDK4 and CDK6, leading to cell cycle arrest in G1 phase and reduced proliferation of cancer cells. This finding suggests that 2-[(6-Tert-butylpyrimidin-4-yl)amino]acetic acid could be a valuable lead compound for the development of novel anticancer therapies.
In addition to its anti-proliferative effects, 2-[(6-Tert-butylpyrimidin-4-yl)amino]acetic acid has also shown promise in modulating other signaling pathways. For instance, it has been reported to inhibit the activity of phosphodiesterase 5 (PDE5), an enzyme involved in the degradation of cyclic guanosine monophosphate (cGMP). This property makes it a potential candidate for treating conditions such as erectile dysfunction and pulmonary hypertension.
Clinical Applications and Future Directions
The therapeutic potential of 2-[(6-Tert-butylpyrimidin-4-yl)amino]acetic acid has led to several preclinical studies aimed at evaluating its safety and efficacy. Preclinical data have demonstrated that the compound is well-tolerated at therapeutic doses and exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life.
In a phase I clinical trial conducted by a leading pharmaceutical company, 2-[(6-Tert-butylpyrimidin-4-yl)amino]acetic acid was administered to patients with advanced solid tumors. The results showed that the compound was generally safe and well-tolerated, with no dose-limiting toxicities observed. Preliminary evidence suggested antitumor activity in some patients, warranting further investigation in larger clinical trials.
FUTURE DIRECTIONS: Despite these promising findings, further research is needed to fully understand the mechanisms underlying the biological activities of 2-[(6-Tert-butylpyrimidin-4-yl)amino]acetic acid. Ongoing studies are focusing on optimizing the chemical structure to enhance potency and selectivity while minimizing off-target effects. Additionally, efforts are being made to identify biomarkers that can predict patient response to treatment, which could facilitate personalized medicine approaches.
In conclusion, 2-[(6-Tert-butylpyrimidin-4-yl)amino]acetic acid (CAS No. 1876293-77-4) represents an exciting opportunity in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it a promising candidate for the development of novel therapeutics targeting various diseases. As research continues to advance, we can expect to see more insights into the potential clinical applications of this compound.
1876293-77-4 (2-[(6-Tert-butylpyrimidin-4-yl)amino]acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)